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Compound of Interest

Compound Name: 2-Bromo-5-methylpyridine

Cat. No.: B020793

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular weight and density of 2-
Bromo-5-methylpyridine (CAS No: 3510-66-5), a key intermediate in pharmaceutical and
chemical synthesis. This document outlines its core physicochemical properties, standardized
experimental protocols for their determination, and a logical visualization of the compound's

attributes.

Core Physicochemical Data

The quantitative properties of 2-Bromo-5-methylpyridine are summarized in the table below
for easy reference and comparison.
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Property Value Source
Molecular Weight 172.02 g/mol [L1121[31[4115]
Molecular Formula CeHeBrN (1112116171
CAS Number 3510-66-5 [2][31[6]1[71[8]
Predicted Density 1.5+0.1 g/cm3 9]
Estimated Refractive Index 1.5680 [8]

Melting Point 41-43 °C [31[8]

Boiling Point 95-96 °C at 12.5 mmHg [31[8]

Experimental Protocols

Accurate determination of molecular weight and density is critical for compound
characterization, reaction stoichiometry, and quality control. The following sections detail the
standard methodologies for these measurements.

Molecular Weight Determination via Mass Spectrometry

Mass spectrometry is a powerful analytical technique for determining the molecular weight of a
compound by measuring the mass-to-charge ratio (m/z) of its ions.[6][8]

Methodology:

o Sample lonization: A small sample of 2-Bromo-5-methylpyridine is introduced into the
mass spectrometer and vaporized. The gaseous molecules are then ionized, typically by
bombarding them with a high-energy electron beam. This process removes an electron from
the molecule, forming a positive ion known as the molecular ion (M+).[6][7][10]

» lon Acceleration: The newly formed ions are accelerated by an electric field, imparting them
with the same kinetic energy.[11]

 lon Deflection and Separation: The accelerated ions then pass through a magnetic field,
which deflects them. The degree of deflection is inversely proportional to the mass-to-charge
ratio of the ion; lighter ions are deflected more than heavier ones.[6][10]
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e |on Detection: A detector measures the abundance of ions at each m/z value.

o Data Analysis: The resulting mass spectrum plots ion abundance against the m/z ratio. The
peak with the highest m/z value typically corresponds to the molecular ion (parent peak), and
its value represents the molecular weight of the compound.[6][10]

Density Determination via Gas Pychometry

Gas pycnometry is a non-destructive technique used to determine the true density of a solid by
measuring its volume via gas displacement.[1][3][4] Helium is often the gas of choice due to its
inert nature and small atomic size, which allows it to penetrate small pores.[3]

Methodology:

o Sample Preparation: A precisely weighed sample of solid 2-Bromo-5-methylpyridine is
placed into a sample chamber of a known volume.

o System Purging: The system is purged with the analysis gas (e.g., helium) to remove any air
and moisture.

o Pressurization: The sample chamber is pressurized to a specific pressure.

e Gas Expansion: The gas is then expanded into a second reference chamber of a known
volume.

e Pressure Measurement: The pressure in both chambers is allowed to equilibrate, and the
final pressure is recorded.

e Volume Calculation: Based on Boyle's Law, the volume of the solid sample is calculated from
the difference in pressure before and after the expansion into the reference chamber.[2]

o Density Calculation: The density is then calculated by dividing the mass of the sample by its
measured volume.

Logical Relationship Diagram

The following diagram illustrates the relationship between the chemical compound and its
fundamental physical properties.
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Physicochemical Properties of 2-Bromo-5-methylpyridine

2-Bromo-5-methylpyridine

exhibits is identified by

Molecular Formula Density (Predicted) CAS Number
CeHeBIrN 1.5+0.1 g/cm3 3510-66-5

etermines

Molecular Weight
172.02 g/mol

Click to download full resolution via product page

Compound and its key physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2-
Bromo-5-methylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020793#2-bromo-5-methylpyridine-molecular-weight-
and-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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